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Compound of Interest

Compound Name: Nonadecenal

Cat. No.: B14326748 Get Quote

Essential Safety and Handling Guide for
Nonadecenal
Disclaimer: There is currently no specific Safety Data Sheet (SDS) readily available for

Nonadecenal. The following guidance is based on the known hazards of structurally similar

aldehydes and long-chain hydrocarbons. It is imperative to treat Nonadecenal with caution and

handle it as a potentially hazardous substance. This guide is intended for researchers,

scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling and disposal

of Nonadecenal, offering procedural guidance to ensure laboratory safety.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on analogous compounds, Nonadecenal is anticipated to be a combustible liquid that

can cause skin and serious eye irritation, and may lead to an allergic skin reaction.[1]

Appropriate personal protective equipment is therefore essential to minimize exposure and

ensure safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye/Face Protection
Chemical Safety Goggles or

Face Shield

Must provide a complete seal

around the eyes or full-face

protection to guard against

splashes. Standard safety

glasses are not sufficient.

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

should be inspected for

integrity before each use and

disposed of after handling or if

contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned to protect against

skin contact and potential

splashes.

Respiratory Protection Fume Hood

All handling of Nonadecenal

should be conducted in a well-

ventilated laboratory, inside a

certified chemical fume hood to

minimize inhalation of vapors.

Quantitative Safety Data (Based on Analogous
Aldehydes)
No specific occupational exposure limits (OELs) have been established for Nonadecenal. The

following table presents OELs for other aldehydes to provide a conservative framework for

assessing risk.
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Compound
OSHA PEL (8-hr
TWA)

NIOSH REL (10-hr
TWA)

ACGIH TLV (8-hr
TWA)

Acetaldehyde 200 ppm

Lowest Feasible

Concentration

(potential carcinogen)

25 ppm (ceiling)

Valeraldehyde Not Established 50 ppm 50 ppm

Formaldehyde 0.75 ppm 0.016 ppm 0.1 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Nonadecenal in a laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary materials and equipment within the fume hood to minimize

movement of the chemical.

Don all required PPE as specified in the table above.

Handling:

Conduct all transfers and manipulations of Nonadecenal exclusively within the fume

hood.

Use glassware and equipment that are clean, dry, and free of contaminants.

Avoid direct contact with skin and eyes.
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Keep containers of Nonadecenal closed when not in use to prevent the release of vapors.

Should any amount of the substance come into contact with skin, wash the affected area

immediately with soap and copious amounts of water.

Spill Response:

Minor Spill (inside fume hood):

Absorb the spill with a chemical absorbent pad or non-reactive material like vermiculite

or sand.

Collect the absorbed material into a designated, sealed waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill (outside fume hood):

Evacuate the immediate area.

Alert laboratory personnel and the designated safety officer.

If the substance is volatile or creates a significant inhalation hazard, evacuate the entire

laboratory and follow institutional emergency procedures.

Do not attempt to clean up a major spill without appropriate training and respiratory

protection.

Disposal Plan
Improper disposal of Nonadecenal can pose an environmental hazard. Follow these guidelines

for safe disposal:

Waste Collection:

All waste containing Nonadecenal (including contaminated consumables like gloves,

absorbent pads, and empty containers) must be collected in a designated hazardous

waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14326748?utm_src=pdf-body
https://www.benchchem.com/product/b14326748?utm_src=pdf-body
https://www.benchchem.com/product/b14326748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14326748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container must be made of a material compatible with aldehydes and be clearly

labeled as "Hazardous Waste: Nonadecenal".

Do not mix Nonadecenal waste with other incompatible waste streams.

Disposal Method:

DO NOT dispose of Nonadecenal down the drain.[2][3]

Arrange for the disposal of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling Nonadecenal
from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Nonadecenal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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